molecular formula C8H12IN3O B8690494 2-Ethyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide

2-Ethyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide

Cat. No.: B8690494
M. Wt: 293.10 g/mol
InChI Key: ZAUYNTNHBCFBCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide is a useful research compound. Its molecular formula is C8H12IN3O and its molecular weight is 293.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H12IN3O

Molecular Weight

293.10 g/mol

IUPAC Name

2-ethyl-7,8-dihydro-6H-imidazo[1,5-c]pyrimidin-2-ium-5-one;iodide

InChI

InChI=1S/C8H11N3O.HI/c1-2-10-5-7-3-4-9-8(12)11(7)6-10;/h5-6H,2-4H2,1H3;1H

InChI Key

ZAUYNTNHBCFBCK-UHFFFAOYSA-N

Canonical SMILES

CC[N+]1=CN2C(=C1)CCNC2=O.[I-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

7,8-Dihydro-6H-imidazo[1,5-c]pyrimidin-5-one (1.00 g, 7.30 mmol) and ethyl iodide (3.42 g, 21.90 mmol) are placed in a 10-20 mL microwave vial. Acetonitrile (10 mL) is added and the reaction mixture is heated to 120° C. using microwave radiation. The reaction is shown to be complete by NMR after 1 hour. The crystalline material is filtered off and washed with ice-cold acetonitrile to give the title compound. 1H nmr (MeOD, 400 MHz); 7.60 (s, 1H), 4.35 (q, 2H), 3.65 (t, 2H), 3.15 (t, 2H), 1.60 (t, 3H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
3.42 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Three

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